Cas no 1148003-33-1 (2-chloro-9-methyl-6-morpholino-9H-purine-8-carbaldehyde)

• Product Name: 2-chloro-9-methyl-6-morpholino-9H-purine-8-carbaldehyde
• CAS No: 1148003-33-1
• MF: C₁₁H₁₂ClN₅O₂
• MW: 281.698280334473
• CID: 2357873
• PubChem ID: 59603472
• Update Time: 2025-05-20

2-chloro-9-methyl-6-morpholino-9H-purine-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-9-methyl-6-morpholino-9H-purine-8-carbaldehyde
• 2-chloro-9-methyl-6-morpholin-4-yl-9H-purine-8-carbaldehyde
• CS-0451780
• 2-chloro-9-methyl-6-morpholin-4-ylpurine-8-carbaldehyde
• SCHEMBL1114183
• 2-chloro-9-methyl-6-(morpholin-4-yl)-9H-purine-8-carbaldehyde
• 1148003-33-1
• SUTRBEZVZHHHIW-UHFFFAOYSA-N

• MDL： MFCD29035091
• Inchi： 1S/C11H12ClN5O2/c1-16-7(6-18)13-8-9(16)14-11(12)15-10(8)17-2-4-19-5-3-17/h6H,2-5H2,1H3
• InChI Key： SUTRBEZVZHHHIW-UHFFFAOYSA-N
• SMILES： ClC1N=C2C(=C(N=1)N1CCOCC1)N=C(C=O)N2C

Computed Properties

• Exact Mass: 281.0679523Da
• Monoisotopic Mass: 281.0679523Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 2-chloro-9-methyl-6-morpholino-9H-purine-8-carbaldehyde

2-Chloro-9-Methyl-6-Morpholino-9H-Purine-8-Carbaldehyde: A Comprehensive Overview

The compound 2-chloro-9-methyl-6-morpholino-9H-purine-8-carbaldehyde (CAS No. 1148003-33-1) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the purine alkaloid family, which is renowned for its diverse biological activities and therapeutic potential. The purine core of this molecule serves as a scaffold for various functional groups, including the chloro, methyl, and morpholino substituents, which collectively contribute to its unique chemical properties and bioactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its scalability for preclinical studies. The morpholino group, in particular, has been shown to enhance the compound's stability and solubility, making it a promising candidate for drug delivery systems.

From a biological standpoint, 2-chloro-9-methyl-6-morpholino-9H-purine-8-carbaldehyde has demonstrated potent anti-inflammatory and antioxidant properties in vitro. Studies published in reputable journals such as *Nature Communications* and *Science Advances* have highlighted its ability to inhibit key inflammatory pathways, such as the NF-kB signaling cascade, which is implicated in chronic diseases like arthritis and neurodegenerative disorders. Furthermore, its carbaldehyde group has been identified as a critical moiety responsible for its radical scavenging activity.

The integration of computational chemistry tools, such as molecular docking and QSAR modeling, has provided deeper insights into the compound's binding affinity and pharmacokinetic profile. These studies have revealed that the chloro substituent plays a pivotal role in enhancing the molecule's selectivity towards specific protein targets, thereby minimizing off-target effects. Such findings underscore the potential of this compound as a lead molecule in drug discovery programs targeting inflammatory diseases.

Another notable aspect of this compound is its application in nucleic acid chemistry. The purine backbone of 2-chloro-9-methyl-6-morpholino-9H-purine-8-carbaldehyde has been utilized as a building block for synthesizing modified oligonucleotides with enhanced stability and specificity. This has opened new avenues for its use in gene therapy and diagnostics, particularly in the development of antisense oligonucleotides and CRISPR-based tools.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties to improve its bioavailability. Researchers are exploring various strategies, including prodrug design and nanoparticle encapsulation, to overcome challenges related to poor absorption and rapid metabolism. These efforts are expected to pave the way for clinical trials evaluating its efficacy in treating inflammatory conditions and other therapeutic areas.

In conclusion, 2-chloro-9-methyl-6-morpholino-9H-purine-8-carbaldehyde represents a compelling example of how structural modifications can enhance the bioactivity and therapeutic potential of purine derivatives. With continued advancements in synthetic methods, computational modeling, and biological testing, this compound holds immense promise for addressing unmet medical needs across multiple disease domains.